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Compound of Interest

Compound Name: 1,2-Bis(2-fluorophenyl)acetylene

Cat. No.: B14138035

Get Quote

1.1 Nomenclature & Identifiers

Identifier Value

IUPAC Name 1,2-Bis(2-fluorophenyl)ethyne

Common Names
2,2'-Difluorotolan; Bis(ortho-

fluorophenyl)acetylene

CAS Registry Number 152574-71-5

SMILES Fc1ccccc1C#Cc2ccccc2F

Molecular Formula C₁₄H₈F₂

| Molecular Weight | 214.21 g/mol |

1.2 Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14138035#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14138035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source/Notes

Appearance
White to off-white
crystalline solid

Recrystallized from
hexanes/ethanol

Melting Point
45–46 °C (also reported 53–54

°C)

Range depends on

purity/polymorph [1, 2]

Boiling Point >200 °C (Predicted) Decomposes at high temp

| Solubility | Soluble in CHCl₃, DCM, Toluene, THF | Insoluble in water |

Part 2: Safety & Handling (HSE Profile)
2.1 Hazard Classification (GHS) While a specific Safety Data Sheet (SDS) for this isomer is

often consolidated with general diarylacetylenes, the following profile is derived from the

structural analog 1,2-bis(4-fluorophenyl)acetylene and standard alkyne protocols.

Signal Word:WARNING

Hazard Statement (H-Codes) Description

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1][2]

H335 May cause respiratory irritation.[1]

2.2 Precautionary Measures (P-Codes)

P261: Avoid breathing dust/fume/gas/mist/vapors.[1]

P280: Wear protective gloves/eye protection/face protection.[1][2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove

contact lenses if present and easy to do.[1] Continue rinsing.

2.3 Storage & Stability
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Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen) to prevent slow

oxidation or polymerization.

Incompatibility: Strong oxidizing agents, strong bases.[1]

Part 3: Synthesis & Manufacturing Protocol
3.1 Primary Route: Sonogashira Cross-Coupling The most reliable method for synthesizing

high-purity 1,2-bis(2-fluorophenyl)acetylene is the Sonogashira coupling of 1-iodo-2-

fluorobenzene with (2-fluorophenyl)acetylene (or trimethylsilyl-protected analog).[1]

Reagents:

Substrate A: 1-Iodo-2-fluorobenzene (1.0 equiv)[1]

Substrate B: (2-Fluorophenyl)acetylene (1.1 equiv)[1][3]

Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (3–5 mol%)[1]

Co-Catalyst: Copper(I) iodide [CuI] (5–10 mol%)[1]

Base/Solvent: Triethylamine (Et₃N) or Diisopropylamine (DIPA) (degassed)[1]

Step-by-Step Protocol:

Inert Setup: Flame-dry a Schlenk flask and cycle with Argon (3x).

Dissolution: Add Pd(PPh₃)₂Cl₂ and CuI to the flask. Add degassed Et₃N.

Addition: Add 1-iodo-2-fluorobenzene via syringe. Then, add (2-fluorophenyl)acetylene

dropwise.[1]

Reaction: Stir at 60 °C for 12–18 hours under Argon. Monitor by TLC (Hexane eluent) for the

disappearance of the iodide.

Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove

ammonium salts.[1] Wash the pad with diethyl ether.[1]
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Purification: Concentrate the filtrate in vacuo. Purify the residue via flash column

chromatography (Silica gel, 100% Hexanes or 95:5 Hexanes:EtOAc).[1]

Crystallization: Recrystallize from hot ethanol or hexanes to obtain white needles.[1]

3.2 Mechanistic Workflow (Graphviz)

Start: Pd(II) Pre-catalyst

Active Species: Pd(0)L2

Reduction

Oxidative Addition
(Ar-I + Pd(0))

+ 1-Iodo-2-fluorobenzene

Transmetallation
(Cu-Acetylide + Pd-Ar)

+ Cu-Acetylide

Cis/Trans Isomerization

Reductive Elimination
(Product Release)

Regeneration

Copper Cycle
(Ar-C≡CH + CuI + Base)

Transfers Acetylide
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Click to download full resolution via product page

Figure 1: Catalytic cycle for the Sonogashira coupling synthesis of 1,2-bis(2-
fluorophenyl)acetylene.

Part 4: Applications & Research Potential
4.1 Fluorine-Arene Interactions The ortho-fluorine atoms in 1,2-bis(2-fluorophenyl)acetylene
create a specific electrostatic potential map that differs significantly from the para-isomer.[1]

Crystal Engineering: The C-F bond acts as a weak hydrogen bond acceptor, influencing

supramolecular stacking (herringbone vs. π-stacking) critical for organic field-effect

transistors (OFETs).[1]

Liquid Crystals: Used as a mesogenic core.[1] The lateral fluorine substituents lower the

melting point and viscosity compared to non-fluorinated tolans, improving the working

temperature range of liquid crystal displays (LCDs).

4.2 Synthesis of Polycyclic Aromatics This compound serves as a precursor for

photocyclization reactions to form fluorinated phenanthrenes or picenes, which are high-

performance semiconductors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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